Cas no 2172029-47-7 ((9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172029-47-7
• MF: C₂₅H₂₁NO₃
• MW: 383.439146757126
• CID: 6478296
• PubChem ID: 165522060
• Update Time: 2025-07-19

(9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-1275319
• 2172029-47-7

• Inchi： 1S/C25H21NO3/c27-15-17-9-10-19-14-26(12-11-18(19)13-17)25(28)29-16-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-10,13,15,24H,11-12,14,16H2
• InChI Key： YJSAUXVVMQKPJO-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(C=O)=CC=2CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 383.15214353g/mol
• Monoisotopic Mass: 383.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 46.6Ų

Additional information on (9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Comprehensive Overview of (9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS No. 2172029-47-7)

The compound (9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, identified by its CAS No. 2172029-47-7, is a highly specialized organic molecule with significant applications in pharmaceutical research and synthetic chemistry. Its unique structure, combining a fluorenylmethyl (Fmoc) protecting group with a tetrahydroisoquinoline core, makes it a valuable intermediate in peptide synthesis and drug development. Researchers and chemists frequently search for this compound due to its role in protecting group strategies and its potential in bioactive molecule design.

In recent years, the demand for Fmoc-protected intermediates like (9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate has surged, driven by advancements in peptide therapeutics and small-molecule drug discovery. This compound is particularly relevant in the context of cancer research, where tetrahydroisoquinoline derivatives are explored for their antitumor properties. Its aldehyde functional group also enables versatile cross-coupling reactions, a topic frequently queried in organic synthesis forums and AI-driven chemistry databases.

The synthesis and handling of CAS No. 2172029-47-7 require expertise in nitrogen heterocycles and protective group chemistry. A common question among researchers is how to optimize its yield and purity during large-scale production. Recent studies highlight its utility in solid-phase peptide synthesis (SPPS), a technique widely discussed in bioconjugation and nanotechnology circles. The compound’s stability under mild acidic conditions further enhances its appeal for multi-step synthetic routes.

From an SEO perspective, trending queries related to this compound include "Fmoc-THIQ derivatives," "applications of tetrahydroisoquinoline aldehydes," and "CAS 2172029-47-7 suppliers." These reflect the growing interest in custom synthesis and high-purity reagents for academic and industrial labs. Notably, the integration of machine learning in chemical synthesis has spurred discussions on predicting reaction pathways for such complex molecules, aligning with the compound’s relevance in digital chemistry.

In summary, (9H-fluoren-9-yl)methyl 6-formyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS 2172029-47-7) exemplifies the intersection of traditional organic chemistry and modern drug discovery. Its multifaceted applications—from peptide engineering to catalysis—underscore its importance in contemporary research. As the scientific community continues to explore sustainable synthesis methods and green chemistry, this compound remains a focal point for innovation.